![molecular formula C18H12F3NO B5774838 N-[2-(trifluoromethyl)phenyl]-2-naphthamide](/img/structure/B5774838.png)
N-[2-(trifluoromethyl)phenyl]-2-naphthamide
Overview
Description
N-[2-(trifluoromethyl)phenyl]-2-naphthamide (TFM) is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which is a non-selective cation channel that is involved in the perception of pain, heat, and inflammation. In
Scientific Research Applications
Intermolecular Interactions in Crystalline Derivatives
A study by Shukla et al. (2017) investigated the intermolecular interactions in a series of crystalline N-(substituted phenyl)-2-naphthamide derivatives. The research focused on the roles of C–H⋯π contacts in generating three-dimensional networks within these structures. This study is significant for understanding the molecular packing and interaction in crystalline forms of related compounds (Shukla et al., 2017).
Anticoagulant Screening
Nguyen and Ma (2017) synthesized N-(Aminoalkyl/amidino)phenyl Naphthalene-1-carboxamides and evaluated their anticoagulant effects in human plasma. This research offers insights into the potential medical applications of these compounds, particularly in blood coagulation management (Nguyen & Ma, 2017).
Synthesis and Characterization of Derivatives
Özer et al. (2009) synthesized and characterized a variety of N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, including those with naphthalen-1yl substituents. Their study provided detailed insights into the structural properties and potential applications of these derivatives in various scientific fields (Özer et al., 2009).
Effects on Aquatic Organisms
Qian et al. (2009) studied the effects of N-phenyl-2-naphthylamine, a compound similar in structure, on aquatic unicellular algae Chlorella vulgaris. This research highlighted the ecological impact and toxicity of such compounds in aquatic environments (Qian et al., 2009).
Use in Matrix-Assisted Laser Desorption/Ionization (MALDI)
Liu et al. (2018) developed N-phenyl-2-naphthylamine (PNA) as a novel matrix for analysis and in situ imaging of small molecules by MALDI-TOF MS. This application is crucial for biomedical research, demonstrating the utility of similar naphthamide compounds in analytical chemistry (Liu et al., 2018).
Synthesis of Polysubstituted Naphthalenes
Kiselyov (2001) reported a reaction involving (2-trifluoromethyl)phenyl acetic acid derivatives, leading to the synthesis of polysubstituted naphthalenes. This synthesis pathway may offer insights into creating similar naphthamide compounds for various applications (Kiselyov, 2001).
Aggregation-Induced Emission in Derivatives
Sakram et al. (2019) synthesized and evaluated the antimicrobial activities of naphthyridin-phthalazinone derivatives. Their research is relevant to understanding the biological activity and potential applications of naphthamide-related compounds in antimicrobial treatments (Sakram et al., 2019).
Properties
IUPAC Name |
N-[2-(trifluoromethyl)phenyl]naphthalene-2-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12F3NO/c19-18(20,21)15-7-3-4-8-16(15)22-17(23)14-10-9-12-5-1-2-6-13(12)11-14/h1-11H,(H,22,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCBMNFYUWLKAJB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C(=O)NC3=CC=CC=C3C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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